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Compound of Interest

Compound Name: 2-Aminoethyl hydrogen sulfate

Cat. No.: B043139

CAS Number: 926-39-6

This technical guide provides an in-depth overview of 2-Aminoethyl hydrogen sulfate, a
versatile compound with significant applications in biochemical research and as a precursor in
pharmaceutical and chemical synthesis. Known for its role as an inhibitor of GABA
transaminase, this document details its chemical and physical properties, synthesis protocols,
mechanism of action, and key experimental procedures relevant to researchers, scientists, and
professionals in drug development.

Physicochemical Properties

2-Aminoethyl hydrogen sulfate, also known as ethanolamine-O-sulfate (EOS), is a white to
slightly beige crystalline powder.[1][2][3] Its fundamental properties are summarized in the table
below.
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Property Value References
CAS Number 926-39-6 [4][5]
Molecular Formula C2H7NO4S [41[5]
Molecular Weight 141.15 g/mol [4115][6]
Melting Point 277-280 °C (decomposes) [11121171
Appearance White to slightly beige fine 1]

crystalline powder

Water Solubility

Soluble

[1](8]

IUPAC Name 2-aminoethyl hydrogen sulfate [6]
Sulfuric acid mono(2-
aminoethyl) ester,

Synonyms i [518]
Ethanolamine O-sulfate (EOS),
2-Aminoethyl sulfate
WSYUEVRAMDSJKL-

InChl Key [61[7]
UHFFFAOYSA-N

SMILES C(COS(=0)(=0)O)N [6]

Synthesis of 2-Aminoethyl Hydrogen Sulfate

The synthesis of 2-Aminoethyl hydrogen sulfate is most commonly achieved through the

reaction of ethanolamine with sulfuric acid or sulfur trioxide.[8][9] Several methods have been

described, with variations in solvents, catalysts, and reaction conditions to optimize yield and

purity.[9][10]

Experimental Protocol: Synthesis from Ethanolamine

and Sulfuric Acid

This protocol describes a common laboratory-scale synthesis.[2][10]

Materials:
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o Ethanolamine

o Concentrated Sulfuric Acid (98%)

e Toluene

o Tetrabutylammonium bromide (TBAB) (phase transfer catalyst)
o Ethanol

e Three-necked flask

o Constant pressure dropping funnel

e Thermometer

e Magnetic stirrer

o Oil-water separator with reflux condenser
Procedure:

o To athree-necked flask containing 400 mL of toluene, add 100 mL of ethanolamine and 100
mg of the phase transfer catalyst, TBAB.[10][11]

e Slowly add 1.1 equivalents of 98% concentrated sulfuric acid to the stirred mixture via the
dropping funnel, ensuring the temperature is maintained below 40°C. The addition should be
completed within one hour.[10]

 After the addition is complete, continue stirring for 30 minutes.[10]

o Assemble the oil-water separator and reflux condenser. Heat the reaction mixture to 110°C
to begin azeotropic reflux dehydration.[10]

o Continue the reflux for approximately one hour, or until water no longer separates from the
toluene.[10]

e Cool the reaction solution to below 30°C.[10]
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« Filter the resulting precipitate.[10]
o Wash the filter cake with ethanol.[10]

¢ Dry the solid product to obtain 2-Aminoethyl hydrogen sulfate powder.[10][11]
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Synthesis Workflow of 2-Aminoethyl Hydrogen Sulfate

Reactants & Catalyst

Ethanolamine

Concentrated
Sulfuric Acid

Toluene
(Solvent)

TBAB
(Catalyst)

Reaction Process

1. Mix Ethanolamine, Toluene,
& TBAB in Flask

:

(<40°C)

2. Slowly Add Sulfuric Acid

:

3. Azeotropic Reflux
with Dehydration (110°C)

:

(<30°C)

4. Cool Solution

Purification

5. Filter Precipitate

'

6. Wash with Ethanol

:

7. Dry Solid

Final Product:
2-Aminoethyl Hydrogen Sulfate
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GABA Metabolism and Inhibition by 2-Aminoethyl Hydrogen Sulfate

Glutamate Glutamate Decarboxylase
(Excitatory) (GAD)

2-Aminoethyl
Hydrogen Sulfate

Irreversible

Decarboxylation Inhibition

GABA GABA Transaminase

(GABA-AT)

(Inhibitory)

Succinic Semialdehyde @

Succinate

Y

Krebs Cycle
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Workflow for In Vitro GABA-T Inhibition Assay

1. Prepare Reagents:
Buffer, Substrates (GABA, a-KG),
Cofactor (NADP+), Enzymes (GABA-T, SSADH),
Inhibitor (2-AHS)

:

2. Plate Setup (96-well):
Add Buffer, a-KG, and varying
concentrations of 2-AHS

:

3. Add GABA-T Enzyme
to each well

'

4. Pre-incubate Plate
(e.g., 10-15 min at 25°C)

'

5. Initiate Reaction:
Add GABA and NADP+ mixture

l

6. Measure Absorbance at 340 nm
over time (kinetic read)

7. Data Analysis:
Calculate initial rates (Vo)
Determine ICso

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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